Cas no 506418-83-3 ({4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}acetic Acid)

• Product Name: {4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}acetic Acid
• CAS No: 506418-83-3
• MF: C₁₃H₉F₃N₂O₂S
• MW: 314.282972097397
• MDL: MFCD02233390
• CID: 1568177
• Update Time: 2025-04-21

{4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-thio}acetic acid
• {4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl-thio}acetic Acid

• MDL： MFCD02233390
• Inchi： 1S/C13H9F3N2O2S/c14-13(15,16)10-6-9(8-4-2-1-3-5-8)17-12(18-10)21-7-11(19)20/h1-6H,7H2,(H,19,20)
• InChI Key： ARCPLVXZOVIARQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC(C(F)(F)F)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5